Cas no 2138539-68-9 (4-Ethyl-3-methanesulfinylcyclohexan-1-one)

• Product Name: 4-Ethyl-3-methanesulfinylcyclohexan-1-one
• CAS No: 2138539-68-9
• MF: C₉H₁₆O₂S
• MW: 188.287141799927
• CID: 5866912
• PubChem ID: 165497003
• Update Time: 2025-08-05

4-Ethyl-3-methanesulfinylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-3-methanesulfinylcyclohexan-1-one
• 2138539-68-9
• EN300-1159422
• 4-Ethyl-3-methanesulfinylcyclohexan-1-one

• Inchi： 1S/C9H16O2S/c1-3-7-4-5-8(10)6-9(7)12(2)11/h7,9H,3-6H2,1-2H3
• InChI Key： IPHADXJLERUOOQ-UHFFFAOYSA-N
• SMILES： S(C)(C1CC(CCC1CC)=O)=O

Computed Properties

• Exact Mass: 188.08710092g/mol
• Monoisotopic Mass: 188.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 53.4Ų

Additional information on 4-Ethyl-3-methanesulfinylcyclohexan-1-one

Comprehensive Overview of 4-Ethyl-3-methanesulfinylcyclohexan-1-one (CAS No. 2138539-68-9): Properties, Applications, and Industry Insights

4-Ethyl-3-methanesulfinylcyclohexan-1-one (CAS No. 2138539-68-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This cyclohexanone derivative, characterized by an ethyl group at the 4-position and a methanesulfinyl moiety at the 3-position, exhibits intriguing reactivity patterns that make it valuable for synthetic applications. The methanesulfinyl group in particular enhances the compound's versatility in nucleophilic substitution reactions, while the ethyl-substituted cyclohexanone backbone contributes to its stereoelectronic properties.

Recent trends in organic synthesis highlight growing interest in sulfoxide-containing compounds like 4-Ethyl-3-methanesulfinylcyclohexan-1-one, as evidenced by increased patent filings and academic publications. Researchers are exploring its potential as a chiral building block for asymmetric synthesis, leveraging the sulfinyl group's ability to induce diastereoselectivity. The compound's CAS number 2138539-68-9 has appeared in several recent studies investigating novel catalytic systems for C-S bond formation, reflecting broader industry focus on sustainable synthetic methodologies.

From a molecular perspective, the 4-Ethyl-3-methanesulfinyl substitution pattern creates interesting conformational dynamics in the cyclohexanone ring. X-ray crystallographic studies of related compounds suggest that the sulfinyl oxygen participates in weak intramolecular interactions that may influence reactivity. This structural nuance has prompted investigations into its potential as a precursor for bioactive molecules, particularly in the development of enzyme inhibitors where the sulfoxide functionality can mimic transition states.

The synthesis of CAS 2138539-68-9 typically involves oxidation of the corresponding thioether precursor, with careful control of reaction conditions to prevent over-oxidation to the sulfone. Recent process optimization efforts have focused on greener oxidation protocols using hydrogen peroxide or oxygen-based systems, addressing industry demands for more sustainable chemical production. Analytical characterization of 4-Ethyl-3-methanesulfinylcyclohexan-1-one typically combines NMR spectroscopy (showing distinctive chemical shifts for the sulfinyl proton) with mass spectrometry and IR spectroscopy to confirm the sulfoxide carbonyl interactions.

Industrial applications of 4-Ethyl-3-methanesulfinylcyclohexan-1-one are emerging in specialty chemical sectors. Its structural features make it particularly interesting for crop protection product development, where sulfoxide-containing compounds are increasingly important for their biological activity and environmental profiles. The agrochemical industry's search for novel modes of action has driven interest in this chemical space, with CAS 2138539-68-9 serving as a valuable intermediate in several discovery programs.

From a regulatory standpoint, proper handling of 4-Ethyl-3-methanesulfinylcyclohexan-1-one requires standard organic chemical safety protocols. While not classified as hazardous under current systems, its sulfinyl group suggests potential reactivity that warrants careful storage conditions (typically under inert atmosphere at low temperatures) to maintain stability. Material Safety Data Sheets for this compound emphasize protection against moisture and strong oxidizers to preserve its chemical integrity.

The commercial availability of 2138539-68-9 has expanded in recent years, with specialty chemical suppliers offering both milligram quantities for research and bulk quantities for process development. Pricing trends reflect the compound's growing importance, with cost variations depending on purity specifications (typically 95-98% for standard applications versus >99% for chiral resolution studies). Custom synthesis services frequently include this molecule in their catalogs, responding to demand from pharmaceutical researchers exploring sulfoxide-based drug candidates.

Future research directions for 4-Ethyl-3-methanesulfinylcyclohexan-1-one may explore its potential in materials science applications. The combination of polar sulfinyl group and hydrophobic ethylcyclohexanone moiety creates interesting possibilities for designing functional materials with specific solubility or self-assembly properties. Computational chemistry studies could further elucidate its conformational preferences and electronic structure, potentially revealing new applications in catalysis or molecular recognition systems.

For researchers working with CAS 2138539-68-9, recent literature suggests several promising derivatization pathways. The carbonyl group readily undergoes condensation reactions, while the methanesulfinyl moiety can participate in elimination or substitution chemistry. These transformations enable the construction of diverse molecular architectures, making 4-Ethyl-3-methanesulfinylcyclohexan-1-one a versatile building block in medicinal chemistry programs targeting various biological pathways.

Analytical method development for 4-Ethyl-3-methanesulfinylcyclohexan-1-one has benefited from advances in chromatographic techniques. Chiral HPLC methods have been particularly important for assessing enantiopurity when the compound is used in asymmetric synthesis. Stability studies indicate that proper storage (typically at -20°C under argon) maintains the integrity of the sulfoxide functionality, though thermal stress testing suggests decomposition pathways involving sulfoxide-sulfenate rearrangement under extreme conditions.

The environmental fate of 2138539-68-9 has become an important consideration as regulatory scrutiny of organic compounds intensifies. Preliminary biodegradation studies suggest that the cyclohexanone core may undergo microbial degradation, while the methanesulfinyl group could follow oxidation pathways similar to other sulfoxides. These characteristics position 4-Ethyl-3-methanesulfinylcyclohexan-1-one favorably compared to more persistent synthetic intermediates, aligning with green chemistry principles.

In conclusion, 4-Ethyl-3-methanesulfinylcyclohexan-1-one (CAS No. 2138539-68-9) represents an increasingly important synthetic intermediate with diverse applications across chemical industries. Its unique combination of ethylcyclohexanone framework and methanesulfinyl substituent offers synthetic chemists valuable opportunities for molecular design. As research continues to uncover new reactivities and applications for this compound, its role in enabling innovative chemical solutions appears set to expand significantly in coming years.